Cas no 1353955-14-2 (6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride)

• Product Name: 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride
• CAS No: 1353955-14-2
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• MDL: MFCD21098674
• CID: 2091232
• PubChem ID: 66569827
• Update Time: 2025-07-21

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride
• 6-(Piperidin-4-yloxy)pyrimidin-4-aminehydrochloride
• 1353955-14-2
• 6-(Piperidin-4-yloxy)-pyrimidin-4-ylamine hydrochloride
• DB-242691
• G68624
• 6-piperidin-4-yloxypyrimidin-4-amine;hydrochloride
• AKOS024464300

• MDL： MFCD21098674
• Inchi： 1S/C9H14N4O.ClH/c10-8-5-9(13-6-12-8)14-7-1-3-11-4-2-7;/h5-7,11H,1-4H2,(H2,10,12,13);1H
• InChI Key： CHONEWTXYWTPBQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(N)N=CN=1)C1CCNCC1

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Additional information on 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride

Introduction to 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride (CAS No. 1353955-14-2)

6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1353955-14-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmacological applications. The molecular structure of this compound incorporates a piperidine moiety linked to a pyrimidine ring, with an amine functional group and a hydrochloride salt form, enhancing its solubility and bioavailability.

The synthesis and characterization of 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride have been subjects of extensive research due to its potential therapeutic properties. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to modulate various biological pathways, making it a valuable scaffold in drug design. The pyrimidine moiety, on the other hand, is a core structural component in many nucleoside analogs and antiviral agents. The combination of these two moieties in 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride suggests a multifaceted pharmacological profile that could be exploited for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrimidine derivatives have shown promise in this context due to their ability to interfere with critical signaling pathways. For instance, compounds similar to 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride have been investigated for their potential to inhibit tyrosine kinases, which play a crucial role in cell proliferation and survival. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting their function.

The hydrochloride salt form of 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride enhances its pharmacokinetic properties, particularly its solubility in aqueous solutions. This is particularly important for drug formulations intended for oral or intravenous administration. Improved solubility can lead to better absorption rates and more consistent drug delivery, which are critical factors in therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical candidate for further pharmacological investigation.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride with biological targets with greater accuracy. These computational tools have been instrumental in designing derivatives with enhanced potency and selectivity. For example, virtual screening algorithms have been used to identify structural modifications that could improve the compound's ability to bind to specific kinases while minimizing off-target effects. Such high-throughput computational approaches are accelerating the discovery process in medicinal chemistry.

The potential applications of 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride extend beyond oncology. Its structural features suggest that it may also interact with other biological targets involved in inflammatory diseases, neurodegenerative disorders, and infectious diseases. For instance, pyrimidine derivatives have been explored as antiviral agents due to their ability to mimic nucleosides and interfere with viral replication cycles. Further research is needed to fully elucidate the broad spectrum of activities that this compound may exhibit.

In conclusion, 6-(Piperidin-4-yloxy)pyrimidin-4-amine hydrochloride (CAS No. 1353955-14-2) represents a promising candidate for therapeutic development. Its unique structural composition, combined with its favorable pharmacokinetic properties, positions it as a valuable scaffold for designing novel drugs targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like 6-(Piperidin-4-yloxy)pyrimidin-4-amino hydrochloride are likely to play an increasingly important role in modern medicine.